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Introduction to Small Interfering RNA (siRNA)
Technology
Small interfering RNA (siRNA), a class of double-stranded RNA molecules typically 20-24 base

pairs in length, has emerged as a powerful tool for inducing transient silencing of specific

genes.[1][2] This process, known as RNA interference (RNAi), leverages the cell's natural gene

regulatory machinery to degrade target messenger RNA (mRNA), thereby preventing its

translation into protein.[2][3] The specificity and efficiency of siRNA-mediated gene knockdown

have made it an indispensable technique in functional genomics for elucidating gene function

and a promising therapeutic modality for a wide range of diseases.[2][4][5] Since the first

approval of an siRNA-based drug, Patisiran, in 2018, the field has seen a growing pipeline of

therapeutics for various genetic and metabolic disorders.[5]

The Core Mechanism of RNA Interference (RNAi)
The gene silencing effect of siRNA is mediated by the RNA-induced silencing complex (RISC),

a key component of the cell's RNAi pathway.[2][3] The process can be broken down into

several key steps:
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Introduction of siRNA: Exogenously synthesized siRNA duplexes are introduced into the

cytoplasm of the target cell.[3]

RISC Loading: The siRNA duplex is recognized and loaded into the RISC.

Strand Separation: The RISC's helicase activity unwinds the siRNA duplex. The passenger

(sense) strand is cleaved and discarded, while the guide (antisense) strand is retained.[1]

Target Recognition: The guide strand, now part of the active RISC, scans the cytoplasm for

mRNA molecules with a complementary sequence.[1][6]

mRNA Cleavage: Upon finding a perfectly complementary target mRNA, the Argonaute-2

(Ago2) protein within the RISC cleaves the mRNA.[7]

Gene Silencing: The cleaved mRNA is subsequently degraded by cellular exonucleases,

leading to a significant reduction in the synthesis of the target protein.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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